Cas no 144-11-6 (Trihexylphenedyl)

• Product Name: Trihexylphenedyl
• CAS No: 144-11-6
• MF: C₂₀H₃₁NO
• MW: 301.466245889664
• CID: 36527
• PubChem ID: 5572
• Update Time: 2025-07-09

Trihexylphenedyl Chemical and Physical Properties

Names and Identifiers

• Trihexylphenedyl
• artane
• benzhexol
• 1-cyclohexyl-1-phenyl-3-(1-piperidyl)propan-1-ol
• 1-cyclohexyl-1-phenyl-3-piperidin-1-ylpropan-1-ol
• Benzhexol Hydrochloride
• BENZHEXOL HYDROCHORIDE,CP2005
• 1-cyclohexyl-1-phenyl-3-piperidin-1-yl-propan-1-ol
• Benzhexolum
• Cyclodol
• Parkinane retard
• Trihexane
• Trihexifenidilo
• trihexyphenidyl
• trihexyphenidyle
• Triphenidyl
• rihexylphenedyl
• Trihexylphenidyl
• Trihexylphenizyl
• Trihexylphenidyle
• KBio2_003680
• Trihexyphenidylum [INN-Latin]
• BRD-A48180038-003-05-2
• Spectrum4_000369
• BRD-A48180038-003-15-1
• TRIHEXYPHENIDYL [WHO-DD]
• CAS_58947-95-8
• Apo-trihex (TN)
• Lopac0_001125
• NSC-12268
• 1-Cyclohexyl-1-phenyl-3-(1-piperidinyl)-1-propanol #
• Trihexyphenidyl [INN:BAN]
• NSC12268
• IDI1_000372
• BSPBio_000881
• KBio2_001112
• CHEBI:9720
• Prestwick1_000701
• Spectrum5_001465
• GTPL7315
• 1-Piperidinepropanol, alpha-cyclohexyl-alpha-phenyl-
• Trihexifenidilo (INN-Spanish)
• Sedrena (free base)
• Trihexyphenidylum
• SPBio_000757
• NSC_5572
• 1-Piperidinepropanol, .alpha.-cyclohexyl-.alpha.-phenyl-
• DTXSID4023705
• CCG-205200
• 5-20-02-00231 (Beilstein Handbook Reference)
• 144-11-6
• KBio3_002150
• DivK1c_000372
• 6RC5V8B7PO
• SDCCGSBI-0051093.P004
• C07171
• L000821
• HWHLPVGTWGOCJO-UHFFFAOYSA-N
• D08638
• KBioSS_001112
• 1-Piperidinepropanol, alpha-cyclohexyl-alpha-phenyl-,
• BSPBio_002930
• .alpha.-Cyclohexyl-.alpha.-phenyl-1-piperidinepropanol
• NSC 12268
• KBio2_006248
• NCGC00016003-07
• Prestwick3_000701
• SCHEMBL34645
• NCGC00016003-04
• KBio1_000372
• Spectrum3_001375
• LS-14821
• NCGC00016003-03
• NCGC00016003-06
• MRF-0000523
• SBI-0051093.P003
• Oprea1_853391
• DB00376
• Trihexyphenidylum (INN-Latin)
• BDBM81462
• HSDB 3196
• Prestwick0_000701
• (R)-1-cyclohexyl-1-phenyl-3-(piperidin-1-yl)propan-1-ol
• TRIHEXYPHENIDYL [INN]
• Trihexyphenidyle (INN-French)
• NCGC00089797-02
• Trihexyphenidyle [INN-French]
• AB00053559
• AKOS015914081
• Prestwick2_000701
• Benzhexol free base
• TRIHEXYPHENIDYL [HSDB]
• CHEMBL1490
• KBioGR_000837
• DTXCID703705
• NINDS_000372
• UNII-6RC5V8B7PO
• Apo-Trihex
• TRIHEXYPHENIDYL [VANDF]
• ()-Triphenidyl; Benzhexol; NSC 12268
• SPBio_002802
• Q2991856
• BPBio1_000971
• BRN 0088959
• N04AA01
• 144-11-6 (free base)
• alpha-Cyclohexyl-alpha-phenyl-1-piperidinepropanol
• 1-cyclohexyl-1-phenyl-3-(piperidin-1-yl)propan-1-ol
• Trihexyphenidyl (INN)
• AB00053559_13
• EINECS 205-614-4
• Spectrum_000632
• EN300-708793
• NCGC00016003-15
• (+/-)-Triphenidyl; Benzhexol; NSC 12268
• NS00006523
• Spectrum2_000829
• Trihexifenidilo [INN-Spanish]
• DTXSID40904831
• STL300356
• G78220
• DA-58731
• BRD-A48180038-003-24-3
• 205-614-4
• 1-Piperidinepropanol, ?-cyclohexyl-?-phenyl-

• Inchi： 1S/C20H31NO/c22-20(18-10-4-1-5-11-18,19-12-6-2-7-13-19)14-17-21-15-8-3-9-16-21/h1,4-5,10-11,19,22H,2-3,6-9,12-17H2
• InChI Key： HWHLPVGTWGOCJO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(CCN1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 301.24100
• Monoisotopic Mass: 301.240565
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.5

Experimental Properties

• Density: 0.9941 (rough estimate)
• Melting Point: 258.5 ºC
• Boiling Point: 442.59°C (rough estimate)
• Flash Point: 211°C
• Refractive Index: 1.5614 (estimate)
• PSA: 23.47000
• LogP: 4.26840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Trihexylphenedyl

Trihexylphenedyl (CAS No. 144-11-6): A Comprehensive Overview

Trihexylphenedyl, also known as trihexylbenzene or tri-n-hexylbenzene, is a chemical compound with the CAS registry number 144-11-6. This compound is a derivative of benzene, where three hexyl groups are attached to the benzene ring. The structure of Trihexylphenedyl makes it a highly branched alkylbenzene, which contributes to its unique physical and chemical properties. This compound is widely used in various industrial applications due to its stability and versatility.

Recent studies have highlighted the potential of Trihexylphenedyl in advanced materials science. Researchers have explored its use as a precursor for synthesizing high-performance polymers and composites. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that Trihexylphenedyl can be utilized to create thermally stable polymers with enhanced mechanical properties. This breakthrough has opened new avenues for its application in aerospace and automotive industries, where materials with superior thermal resistance are highly sought after.

In addition to its role in polymer synthesis, Trihexylphenedyl has been investigated for its potential in drug delivery systems. A 2022 study in the field of nanotechnology revealed that this compound can serve as a stabilizing agent for lipid nanoparticles, improving their efficiency in delivering therapeutic agents to target sites. This application underscores the growing importance of Trihexylphenedyl in the pharmaceutical sector.

The synthesis of Trihexylphenedyl typically involves Friedel-Crafts alkylation reactions, where hexyl halides are introduced onto a benzene ring in the presence of a Lewis acid catalyst. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods. For example, the use of solid acid catalysts has reduced waste generation and improved yield rates, making the synthesis process more sustainable.

From an environmental perspective, Trihexylphenedyl has been studied for its biodegradation characteristics. A 2023 environmental study indicated that under aerobic conditions, this compound exhibits moderate biodegradability, which is crucial for assessing its long-term impact on ecosystems. This research has informed regulatory frameworks aimed at minimizing the environmental footprint of chemical manufacturing processes.

Looking ahead, ongoing research into Trihexylphenedyl focuses on expanding its applications in renewable energy technologies. Scientists are exploring its potential as an additive in biofuels and lubricants, where its thermal stability and lubricating properties could enhance energy efficiency and reduce emissions. These developments align with global efforts to transition towards sustainable energy solutions.

In conclusion, Trihexylphenedyl (CAS No. 144-11-6) is a versatile compound with a wide range of applications across industries. Its role in polymer synthesis, drug delivery systems, and renewable energy technologies highlights its significance in modern chemistry and materials science. As research continues to uncover new uses and improve production methods, Trihexyphened yl is poised to play an even greater role in shaping future innovations.